Tert-butyl 2-((4-hydroxybenzyl)amino)acetate

• Molecular Formula: C13H19NO3
• Molecular Weight: 237.29 g/mol
• IUPAC Name: tert-butyl 2-[(4-hydroxyphenyl)methylamino]acetate
• InChI: InChI=1S/C13H19NO3/c1-13(2,3)17-12(16)9-14-8-10-4-6-11(15)7-5-10/h4-7,14-15H,8-9H2,1-3H3
• InChI Key: GEPSGAZCRVXGNT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CNCC1=CC=C(C=C1)O

Description

Tert-butyl 2-((4-hydroxybenzyl)amino)acetate is a useful research compound. Its molecular formula is C13H19NO3 and its molecular weight is 237.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Prepared using General Procedure 13: To a stirred solution of 4-(aminomethyl)phenol (2.0 g, 16.2 mmol) in DMF (10 mL) was added TEA (4.53 mL, 32.5 mmol) followed by tert-butyl 2-bromoacetate (2.40 mL, 16.2 mmol) added drop-wise over 30 minutes. After stirring a further 1 h at room temperature, the reaction mixture was diluted with EA (100 mL) and washed with water (2×100 mL). The organics were isolated and pre-absorbed onto silica gel then purified by silica gel chromatography (EA/isohexanes) to afford 1.86 g (48%) tert-butyl 2-((4-hydroxybenzyl)amino)acetate INT-22 as a white powder. LCMS-ESI (m/z) calculated for C13H19NO3: 237 found 236 [M−H]−, tR=1.20 min (Method 10). 1H NMR (400 MHz, DMSO) δ 9.24 (s, 1H), 7.12-7.05 (m, 2H), 6.73-6.66 (m, 2H), 3.55 (s, 2H), 3.12 (s, 2H), 2.15 (s, 1H) 1.41 (s, 9H).